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Compound of Interest

Compound Name: Bromo-chloro-butane

Cat. No.: B8364196

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromo-chloro-butane is a versatile bifunctional alkyl halide that holds significant potential in
polymer chemistry. Its structure, featuring two different halogen atoms (bromine and chlorine),
allows for selective chemical transformations, making it a valuable tool for the synthesis of well-
defined polymers with specific architectures and functionalities.[1] The differential reactivity of
the C-Br and C-Cl bonds enables its use as a bifunctional initiator or a chain transfer agent in
various polymerization techniques. This document provides detailed application notes and
protocols for the potential use of bromo-chloro-butane in polymer synthesis, catering to
researchers in polymer chemistry and drug development.

Physicochemical Properties of 1-Bromo-4-
chlorobutane

A clear understanding of the physical and chemical properties of the reagent is crucial for its
effective application.
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Property Value

CAS Number 6940-78-9

Molecular Formula C4H8BrCl

Molecular Weight 171.46 g/mol [2]

Appearance Colorless to pale yellow liquid
Boiling Point 175-176 °C

Density 1.488 g/mL at 25 °C[2]
Refractive Index 1.4875 (n20/D)[2]

. Insoluble in water, soluble in common organic
Solubility
solvents

Application in Cationic Polymerization: Bifunctional
Initiator

In cationic polymerization, bromo-chloro-butane can serve as a precursor to a bifunctional
initiator, enabling the synthesis of telechelic polymers (polymers with functional groups at both
ends). The more labile carbon-bromine bond can be selectively cleaved to generate a
carbocation, which then initiates the polymerization of cationically polymerizable monomers
such as isobutylene or vinyl ethers.[3] The less reactive carbon-chlorine bond remains intact at
the other end of the initiator, thus becoming a terminal functional group on the resulting
polymer chain.

Logical Workflow for Bifunctional Initiation
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Step 1: Cationic Polymerization
Bromo-chloro-butane Monomer A
Step 2: Atom Transfer Radical Polymerization (ATRP)
a-Chloro Macroinitiator Monomer B Cu(l)/Ligand Catalyst
Initiatign
A-B Diblock Copolymer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8364196?utm_src=pdf-body-img
https://www.benchchem.com/product/b8364196?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/custom-synthesis-1-bromo-4-chlorobutane-tailored-chemical-solutions-by
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0753483.htm
https://en.wikipedia.org/wiki/Cationic_polymerization
https://www.benchchem.com/product/b8364196#application-of-bromo-chloro-butane-in-polymer-chemistry
https://www.benchchem.com/product/b8364196#application-of-bromo-chloro-butane-in-polymer-chemistry
https://www.benchchem.com/product/b8364196#application-of-bromo-chloro-butane-in-polymer-chemistry
https://www.benchchem.com/product/b8364196#application-of-bromo-chloro-butane-in-polymer-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8364196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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